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Compound of Interest

Compound Name: Propargyl-PEG1-acid

Cat. No.: B1679622

Essential Safety and Handling Guide for
Propargyl-PEG1-acid

This guide provides crucial safety, handling, and disposal protocols for Propargyl-PEG1-acid,
designed for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital for ensuring a safe laboratory environment and regulatory compliance.

Hazard Identification

Propargyl-PEG1-acid is classified with the following hazards according to the Globally
Harmonized System (GHS)[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].

Skin corrosion/irritation (Category 2): Causes skin irritation[1].

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation[1].

Specific target organ toxicity, single exposure (Category 3): May cause respiratory
irritation[1].

Signal Word: Warning[1]

Pictograms:
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o Exclamation Mark

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling Propargyl-
PEG1-acid. The following table summarizes the required equipment.

Protection Type Specific Equipment Rationale and Best Practices

Essential for protecting eyes
] Chemical safety goggles with from splashes. Standard safety
Eye/Face Protection ) ) ) .
side-shields or a face shield glasses do not offer sufficient

protection[1][2][3].

Inspect gloves for any signs of
damage before use. Dispose
) Chemical-resistant gloves of contaminated gloves
Hand Protection o ) ]
(e.g., nitrile or butyl rubber) immediately and wash hands

thoroughly after removal[1][2]
[41[5].

A fully fastened lab coat
] Laboratory coat (flame- provides a barrier against
Body Protection ] ) i
resistant recommended) accidental spills and contact

with clothing[1][2][4].

To minimize the inhalation of
any potential vapors or
aerosols, all handling should
occur within a certified
) ) Use in a well-ventilated chemical fume hood[1][2][4]. If
Respiratory Protection ) ] ]
chemical fume hood a fume hood is not available or
exposure limits may be
exceeded, a NIOSH-approved
respirator with an appropriate

cartridge is necessary[3][5].

Protects feet from spills and
falling objects[2][4].

Foot Protection Closed-toe shoes
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Operational Plan: Handling and Storage

Safe handling and storage are critical to maintaining chemical integrity and preventing
accidents.

3.1. Safe Handling Protocol

o Preparation: Ensure an approved chemical fume hood is operational. Have an accessible
safety shower and eye wash station ready[1].

o Workspace: Prepare a designated, clean, and uncluttered workspace within the fume hood.

» Handling: Avoid all personal contact, including inhalation[4]. Prevent the formation of dust
and aerosols[1][3]. When transferring, do so carefully. Do not eat, drink, or smoke in the
handling area[1].

o Post-Handling: After handling, decontaminate all work surfaces. Wash hands thoroughly with
soap and water[1][2][3]. Remove and properly dispose of contaminated PPE.

3.2. Storage
» Store in a tightly closed container in a dry, cool, and well-ventilated place[3].
e The recommended storage temperature is -20°C[6][7].

o Store locked up and away from strong oxidizing agents[1][3].

Disposal Plan

Proper disposal of Propargyl-PEG1-acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Assessment

o Contamination Check: Determine if the Propargyl-PEG1-acid waste is mixed with any
hazardous substances (e.g., flammable, corrosive, toxic chemicals)[8][9].

¢ Classification:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://research.uga.edu/docs/CSP1500/Propargylbromide-106-96-7.doc
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://broadpharm.com/product/bp-21981
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_HO_PEG16_OH_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Non-Contaminated: If the waste is pure or mixed only with non-hazardous materials, it can

generally be treated as non-hazardous chemical waste[8][10].

o Contaminated: If mixed with a hazardous substance, the entire mixture must be treated as

hazardous waste, following the disposal guidelines for the most hazardous component[3]

9.

4.2. Step-by-Step Disposal Procedure

» Containerization: Collect waste in a dedicated, chemically compatible, and sealable

container. Clearly label the container as "Propargyl-PEG1-acid waste" and include the date

of accumulation[2][8].

e Segregation: Do not mix Propargyl-PEG1-acid waste with other waste streams unless

permitted by your institution's guidelines[2][8].

e Institutional Protocol: Contact your institution's Environmental Health and Safety (EHS)

department for collection by a licensed chemical waste disposal contractor. This is the

primary and mandatory disposal route[8][10].

» Prohibited Disposal: Do not dispose of Propargyl-PEG1-acid down the drain or in solid

waste trash[8][11].

Quantitative Data Summary

The following table summarizes key data for Propargyl-PEG1-acid.

Parameter Value Source

CAS Number 55683-37-9 [1][6][7]

Molecular Formula CesHsO3 [6][7]

Molecular Weight 128.13 g/mol [7]

Purity >95% [7]

Form Liquid [7]

Storage Temperature -20°C [61[7]
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Emergency First Aid Procedures

In case of exposure, follow these immediate first aid measures and seek prompt medical
attention.

If Inhaled: Remove the victim to fresh air. If breathing is difficult, provide respiratory
support[1].

 If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it
before reuse[1].

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and get immediate medical attention[1].

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician[1].

Workflow for Handling and Disposal of Propargyl-
PEG1l-acid
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Start: Handling
Propargyl-PEG1-acid

l

Wear Mandatory PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves
- Use Fume Hood

Handling Procedure:
- Work in Fume Hood

- Avoid Contact/Inhalation
- Decontaminate Workspace

Storage:
-20°C Waste Generated
Tightly Sealed

Assess Waste:
Contaminated with
Hazardous Material?

No: Treat as
Non-Hazardous
Chemical Waste

Collect in Labeled,
Sealed Container

l

Contact EHS for
Licensed Contractor

Disposal

End of Process

Yes: Treat as
Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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